Cas no 54029-80-0 (1,2-Benzenediamine, 4-(methoxymethoxy)-)

1,2-Benzenediamine, 4-(methoxymethoxy)- structure
54029-80-0 structure
Product Name:1,2-Benzenediamine, 4-(methoxymethoxy)-
CAS No:54029-80-0
MF:C8H12N2O2
MW:168.193081855774
CID:355736
PubChem ID:20362822
Update Time:2025-04-19

1,2-Benzenediamine, 4-(methoxymethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-(methoxymethoxy)-
    • 4-(methoxymethoxy)benzene-1,2-diamine
    • SCHEMBL11632036
    • 54029-80-0
    • 1,2-diamino-4-methoxymethoxybenzene
    • LNMVKMXZEPKPCR-UHFFFAOYSA-N
    • DTXSID00606086
    • Inchi: 1S/C8H12N2O2/c1-11-5-12-6-2-3-7(9)8(10)4-6/h2-4H,5,9-10H2,1H3
    • InChI Key: LNMVKMXZEPKPCR-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=CC(=C(C=1)N)N

Computed Properties

  • Exact Mass: 168.08996
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 70.5Ų

Experimental Properties

  • PSA: 70.5
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.